![molecular formula C7H9IO2 B2697700 2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid CAS No. 2209086-71-3](/img/structure/B2697700.png)
2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid” is a chemical compound with the IUPAC name 2-(3-iodobicyclo[1.1.1]pentan-1-yl)acetic acid . It has a molecular weight of 252.05 .
Molecular Structure Analysis
The InChI code for “2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid” is 1S/C7H9IO2/c8-7-2-6(3-7,4-7)1-5(9)10/h1-4H2,(H,9,10) . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Molecular Rods
Bicyclo[1.1.1]pentane (BCP) derivatives, including 2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid, have been used as molecular rods in materials science .
Molecular Rotors
These compounds have also been used as molecular rotors. This application involves the rotation of the molecule around a single bond, which can be useful in various scientific and technological contexts .
Supramolecular Linker Units
BCP derivatives serve as supramolecular linker units. These are used to connect two or more molecules together, which can be useful in the creation of larger, more complex structures .
Liquid Crystals
In the field of materials science, BCP derivatives have been used in the creation of liquid crystals. These are materials that have properties between those of conventional liquids and those of solid crystals .
FRET Sensors
BCP derivatives have been used in the creation of Förster Resonance Energy Transfer (FRET) sensors. These are a type of fluorescent sensor used in many areas of research, including biochemistry and medical research .
Metal–Organic Frameworks
Finally, BCP derivatives have been used in the creation of metal–organic frameworks (MOFs). MOFs are compounds consisting of metal ions or clusters coordinated to organic ligands, and they have a wide range of potential applications, including gas storage, separation, and catalysis .
Safety and Hazards
properties
IUPAC Name |
2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9IO2/c8-7-2-6(3-7,4-7)1-5(9)10/h1-4H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOFQSLMRHXHOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)I)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9IO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Iodobicyclo[1.1.1]pentan-1-yl)acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.